Cas no 51671-01-3 ( )

• Product name: &nbsp
• CAS No: 51671-01-3
• MF: C₁₁H₁₁N
• MW: 157.21174
• CID: 935688
• PubChem ID: 21501426

  Chemical and Physical Properties

Names and Identifiers

• 4-methylnaphthalen-1-amine,hydrochloride
• 4-Methylnaphthalen-1-amine hydrochloride
• DTXSID20615074
• 4-Methylnaphthalen-1-amine--hydrogen chloride (1/1)
• NSC-290425
• NSC290425
• 51671-01-3
• SCHEMBL11797609
•  

• Inchi： InChI=1S/C11H11N.ClH/c1-8-6-7-11(12)10-5-3-2-4-9(8)10;/h2-7H,12H2,1H3;1H
• InChI Key： ZGQPJMWVYOTZKT-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C2=CC=CC=C12)N.Cl

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 193.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02